Cas no 187596-69-6 (Iron, [(4a,5,6,7,7a-h)-4-(dimethylamino)-4aH-cyclopenta[b]pyridin-4a-yl][(1,2,3,4,5-h)-1,2,3,4,5-pentaphenyl-2,4-cyclopentadien-1-yl]-,stereoisomer (9CI))

Iron, [(4a,5,6,7,7a-h)-4-(dimethylamino)-4aH-cyclopenta[b]pyridin-4a-yl][(1,2,3,4,5-h)-1,2,3,4,5-pentaphenyl-2,4-cyclopentadien-1-yl]-,stereoisomer (9CI) Properties

Names and Identifiers

• Iron, [(4a,5,6,7,7a-h)-4-(dimethylamino)-4aH-cyclopenta[b]pyridin-4a-yl][(1,2,3,4,5-h)-1,2,3,4,5-pentaphenyl-2,4-cyclopentadien-1-yl]-,stereoisomer (9CI)
• Iron, [(4a,5,6,7,7a-h)-4-(dimethylamino)-4aH-cyclopenta[b]pyridin-4a-yl][(1,2,3,4,5-h)-1,2,3,4,5-pentaphenyl-2,4-cyclopentadi
• Iron, [(4a,5,6,7,7a-h)-4-(dimethylamino)-4aH-cyclopenta[b]pyridin-4a-yl][(1,2,3,4,5-h)-1,2,3,4...
• (-)(C5Ph5)Fe(C8H5N(dimethylamino))
• (-)-(C5Ph5)FeC5H3NC3H(dimethylamino)
• (R)-C5PH5-DMAP
• (S)-C5PH5-DMAP
• [(4A,5,6,7,7A-H)-4-(DIMETHYLAMINO)-1H-1-PYRIDIN-5-YL][1,2,3,4,5-H)-1,2,3,4,5-PENTA-PHENYL-2,4-CYCLOPENTADIEN-1-YL]IRON
• SC11495
• (S)-(-)-4-DIMETHYLAMINOPYRINDINYL(PENTAPHENYLCYCLOPENTADIENYL)IRON
• (R)-(+)-4-DIMETHYLAMINOPYRINDINYL(PENTAPHENYLCYCLOPENTADIENYL)IRON
• 98% (S)-C5Ph5-DMAP
• (S)-(-)-4-Dimethylaminopyrindinyl(pentaphenylcyclopentadienyl)iron,min.98%(S)-C5Ph5-DMAP
• 187682-64-0
• MFCD03427332
• Iron,[(4a,5,6,7,7a-H)-4-(dimethylamino)-4ah-cyclopenta[b]pyridin-4a-yl][(1,2,3,4,5-H)-1,2,3,4,5-pentaphenyl-2,4-cyclopentadien-1-yl]-,stereoisomer(9ci)
• 187596-69-6
• N,N-dimethylcyclopenta[b]pyridin-4-amine;iron;(2,3,4,5-tetraphenylcyclopentyl)benzene
• (S)-(-)-4-dimethylaminopyrindinyl(pentaphenylcyclopentadienyl)iron, AldrichCPR
• +Expand

• MDL： MFCD03427332
• InChIKey： WIUNXVSGYDFXJR-UHFFFAOYSA-N
• Inchi： InChI=1S/C35H25.C10H12N2.Fe/c1-6-16-26(17-7-1)31-32(27-18-8-2-9-19-27)34(29-22-12-4-13-23-29)35(30-24-14-5-15-25-30)33(31)28-20-10-3-11-21-28;1-12(2)10-6-7-11-9-5-3-4-8(9)10;/h1-25H;4-7H,3H2,1-2H3;
• SMILES： C1=CC=C(C=C1)[C]2C(=C(C3=CC=CC=C3)C(=C2C4=CC=CC=C4)C5=CC=CC=C5)C6=CC=CC=C6.CN(C)C1=CC=NC2=CCC=C21.[Fe]

Computed Properties

• Exact Mass: 660.223
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 660.223
• Heavy Atom Count: 48
• Complexity: 696
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• Topological Polar Surface Area: 15.6A^2

Experimental Properties

• LogP: 8.29560
• PSA: 16.13000
• Melting Point: 231-234°C
• Color/Form: Not available
• Solubility: Not available